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Compound of Interest

Compound Name: Kinoprene

CAS No.: 37882-31-8

Cat. No.: B1352634

Get Quote

Executive Summary & Scientific Rationale
Kinoprene (e.g., Enstar® AQ) is a potent Insect Growth Regulator (IGR) that functions as a

juvenile hormone analog.[1] While it exhibits low mammalian toxicity, it is highly toxic to aquatic

invertebrates and fish.[1] Improper disposal does not merely risk regulatory fines; it threatens

the integrity of local water systems and can compromise biological research facilities

dependent on high-quality water sources.[1]

The Core Directive: The label is the law.[1] Under FIFRA (Federal Insecticide, Fungicide, and

Rodenticide Act), using or disposing of this product inconsistent with its labeling is a violation of

federal law.[1]

The "Why": Mechanism & Environmental Risk
Kinoprene disrupts the hormonal balance in insects, preventing maturation.[1][2] In aquatic

environments, this same mechanism devastates non-target invertebrate populations (e.g.,

Daphnia magna), which disrupts the food web.[1]
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Causality: Disposal down laboratory sinks allows Kinoprene to bypass standard municipal

treatment (which may not degrade it effectively), leading to direct discharge into waterways.

[1]

Operational Rule:Zero discharge to sewer systems. All liquid waste must be captured.[1]

Pre-Disposal Assessment & Safety[1]
Before initiating any disposal workflow, verify the state of the material and equip personnel

accordingly.[1][3]

Personal Protective Equipment (PPE) Matrix
PPE Category Specification Rationale

Hand Protection
Nitrile or Butyl Rubber (≥ 14

mil)

Prevents dermal absorption;

Kinoprene formulations often

contain solvents that penetrate

latex.[1]

Eye Protection Chemical Splash Goggles

Essential during

pouring/rinsing to prevent

corneal injury from splashes.[1]

Respiratory
NIOSH-approved organic

vapor (OV) cartridge

Required if ventilation is poor

or if managing aerosolized

spills.[1]

Body Tyvek® Lab Coat or Apron

Prevents contamination of

street clothes; Kinoprene is

persistent on fabrics.[1]

Physical Properties Relevant to Disposal
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Property Value/Characteristic Disposal Implication

Water Solubility Low to Moderate

Forms emulsions; does not

simply "dilute away" in water

streams.[1]

Stability Stable in sterile water

Persists in the environment;

requires active degradation or

incineration.[1]

Flash Point Formulation dependent

Check SDS. Solvent-based

formulations may be RCRA

Ignitable (D001).[1]

Decision Logic & Workflow
The following diagram outlines the critical decision pathways for Kinoprene waste

management.
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Identify Kinoprene Waste

Is it a Container or Liquid?

Empty Container

Rigid Vessel

Liquid / Rinsate

Excess/Spill

Is it Triple Rinsed?

Perform Triple Rinse Protocol
(See Section 4.1)

No

Puncture & Crush
(Prevent Reuse)

Yes

Sanitary Landfill or
Pesticide Recycling Program

Is it Usable Product?

Apply to Target Crop
(Best Practice)

Yes (Rinsate)

Label as Hazardous Waste
(Contact EHS)

No (Contaminated/Expired)

Click to download full resolution via product page

Figure 1: Decision tree for classifying and processing Kinoprene waste streams.[1] Note that

"Rinsate" should ideally be used in application to minimize hazardous waste generation.

Detailed Disposal Protocols
Protocol A: Empty Container Management (Triple Rinse)
Objective: Render the container non-hazardous under RCRA standards and prevent cross-

contamination. Scope: Rigid containers (HDPE bottles, jugs).[1]
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Empty: Drain the remaining product into the application equipment (spray tank).[1][3][4] Allow

to drain for at least 30 seconds after the flow begins to drip.

Fill: Fill the container ¼ full with water.

Agitate: Recap the container tightly. Shake vigorously for 10 seconds. Invert the container to

rinse the neck and cap threads.[1][4]

Capture Rinsate: Pour the rinsate (wash water) into the application equipment or a mix tank.

[1] DO NOT pour this down the drain.

Repeat: Repeat steps 2–4 two more times (Total of 3 rinses).

Destroy: Puncture the container (bottom and side) to prevent reuse.[1]

Disposal: Offer for recycling if available; otherwise, dispose of in a sanitary landfill.

Protocol B: Excess Liquid & Rinsate
Objective: Minimize hazardous waste volume through strategic application.

The Golden Rule of Pesticide Waste: The best place for pesticide waste is on the target site.

[1]

Procedure:

If you have excess diluted mixture or rinsate from cleaning containers, apply it to the

treatment area specified on the label.[1]

Ensure the application rate does not exceed the labeled maximum.[1]

If application is impossible (e.g., expired concentrated product), the liquid must be

collected in a chemically compatible container (HDPE), labeled "Hazardous Waste -

Pesticide," and managed through your facility's hazardous waste contractor.[1]

Protocol C: Spill Management
Objective: Containment and isolation from water systems.[1]
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Isolate: Evacuate non-essential personnel. Ventilate the area.[1][5][6]

PPE Up: Don nitrile gloves, goggles, and respiratory protection (if vapors are present).[1]

Contain: Use vermiculite, sand, or commercial spill pads to dike the spill.[1][7] Prevent flow

into floor drains.[1]

Absorb: Cover the liquid completely with absorbent material.[1]

Collect: Shovel contaminated absorbent into a heavy-duty plastic bag or drum.[1]

Clean: Scrub the surface with a detergent solution (bleach is generally not recommended for

Kinoprene unless specified; simple detergent and water is safer to prevent chemical

reactions).[1] Absorb the wash water—do not flush.[1]

Dispose: Label the drum as hazardous waste.

Regulatory Framework (US Context)
RCRA (Resource Conservation and Recovery Act): Kinoprene is not typically a "P" or "U"

listed waste by specific chemical name.[1] However, waste formulations may be

characteristic wastes (e.g., D001 for ignitability if solvents are present).[1] Always consult the

Safety Data Sheet (SDS) Section 13.

FIFRA: Disposal instructions on the product label override general waste practices.

State Regulations: States (e.g., California, New York) often have stricter pesticide disposal

rules than federal guidelines.[1] Contact your local "Clean Sweep" program for disposal of

old stock.[1]

References
United States Environmental Protection Agency (EPA). (n.d.).[1] Safe Disposal of Pesticides.

Retrieved from [Link][1]

Central Life Sciences. (2015).[1] Enstar AQ Insect Growth Regulator Safety Data Sheet.

Retrieved from [Link] (Note: Verify specific SDS version with manufacturer).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://document.clearsynth.com/d.asp?d=MSDS%20REACH_CS-ED-01973.pdf
https://assets.greenbook.net/M116419.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.missionrubber.com/wp-content/uploads/2017/07/sds-neoprene-gaskets.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.benchchem.com/product/b1352634/docs?utm_src=pdf-body#operational-guide-kinoprene-proper-disposal-procedures
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.benchchem.com/product/b1352634/docs?utm_src=pdf-body#operational-guide-kinoprene-proper-disposal-procedures
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.zoecon.com/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1131.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pesticide Environmental Stewardship. (n.d.).[1] Disposal of Pesticide Containers. Retrieved

from [Link][1]

Code of Federal Regulations. (2023). 40 CFR Part 261 - Identification and Listing of

Hazardous Waste.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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